Cas no 2229219-80-9 (3-(3-bromo-2,4-dimethylphenoxy)azetidine)

• Product Name: 3-(3-bromo-2,4-dimethylphenoxy)azetidine
• CAS No: 2229219-80-9
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6371156
• PubChem ID: 165899773
• Update Time: 2025-05-21

3-(3-bromo-2,4-dimethylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenoxy)azetidine
• 2229219-80-9
• EN300-1937416

• Inchi： 1S/C11H14BrNO/c1-7-3-4-10(8(2)11(7)12)14-9-5-13-6-9/h3-4,9,13H,5-6H2,1-2H3
• InChI Key： MKOSEDKKCYEJST-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)OC1CNC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-bromo-2,4-dimethylphenoxy)azetidine

3-(3-Bromo-2,4-Dimethylphenoxy)Azetidine: A Comprehensive Overview

The compound 3-(3-bromo-2,4-dimethylphenoxy)azetidine (CAS No. 2229219-80-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a phenoxy group substituted with bromine and two methyl groups further enhances its structural complexity and potential biological activity.

Recent studies have highlighted the unique properties of 3-(3-bromo-2,4-dimethylphenoxy)azetidine in various biological systems. Researchers have explored its role as a potential lead compound for drug development, particularly in the context of anti-inflammatory and antitumor therapies. The bromine substitution at the para position of the phenyl ring is believed to play a critical role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

One of the most intriguing aspects of this compound is its ability to interact with specific cellular pathways. For instance, studies have shown that 3-(3-bromo-2,4-dimethylphenoxy)azetidine can inhibit certain kinases involved in inflammation and cancer progression. This inhibition is thought to be mediated by its unique structure, which allows for precise binding to target enzymes. Furthermore, the methyl groups attached to the phenyl ring contribute to the compound's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets.

The synthesis of 3-(3-bromo-2,4-dimethylphenoxy)azetidine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its potential use in chiral drug development. The use of transition metal catalysts has also streamlined the reaction pathway, making the synthesis more efficient and scalable.

In terms of applications, 3-(3-bromo-2,4-dimethylphenoxy)azetidine has shown promise as a precursor for more complex molecules with enhanced bioactivity. For example, researchers have explored its use as a building block for constructing larger heterocyclic frameworks that mimic natural product structures. These frameworks have demonstrated potent activity against various pathogens, including bacteria and viruses.

From a pharmacological perspective, 3-(3-bromo-2,4-dimethylphenoxy)azetidine exhibits interesting properties that make it a valuable tool for studying cellular signaling pathways. Its ability to modulate G-protein coupled receptors (GPCRs) has been extensively studied, with recent findings suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Moreover, computational studies using molecular docking and dynamics simulations have provided deeper insights into the compound's interactions with target proteins. These studies have revealed that 3-(3-bromo-2,4-dimethylphenoxy)azetidine forms stable complexes with key residues in the active sites of enzymes and receptors. This information has been instrumental in guiding further optimization efforts aimed at improving its therapeutic potential.

In conclusion, 3-(3-bromo-2,4-dimethylphenoxy)azetidine (CAS No. 2229219-80-9) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse biological activities. With ongoing research uncovering new facets of its chemistry and pharmacology, this compound continues to be a focal point for innovation in drug discovery.